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Compound of Interest

Compound Name: Prasugrel-13C6

Cat. No.: B15557558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and biological context for Prasugrel-13C6. While specific safety data for the 13C6

isotopologue is not extensively available, the toxicological and handling information for the

parent compound, Prasugrel, is considered a reliable surrogate due to the negligible impact of

heavy isotope substitution on chemical reactivity and biological activity in this context.

Physicochemical and Toxicological Data
The following tables summarize the key physicochemical and toxicological properties of

Prasugrel. This information is critical for risk assessment in a laboratory setting.

Table 1: Physicochemical Properties of Prasugrel

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15557558?utm_src=pdf-interest
https://www.benchchem.com/product/b15557558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₂₀H₂₀FNO₃S [1][2]

Molecular Weight 373.44 g/mol [1][2]

Appearance White to off-white solid [3][4]

Melting Point 120.5-121.9 °C [5]

Solubility

Soluble in methanol, slightly

soluble in ethanol and

acetone. Practically insoluble

in water.

[5][6]

pKa 5.1 [5]

Table 2: Acute Toxicity Data for Prasugrel Hydrochloride

Test Species Route LD50/LC50 Source

Acute Toxicity Rat Oral
1000 - 2000

mg/kg
[3]

Acute Toxicity Rabbit Dermal > 1000 mg/kg [3]

Aquatic Toxicity Rainbow Trout -
2.1 mg/L (96

hours)
[7]

Hazard Identification and Handling Precautions
Prasugrel is classified as harmful if swallowed and may cause damage to organs through

prolonged or repeated exposure.[8] It is also toxic to aquatic life with long-lasting effects.[9]

2.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[10]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[10]
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Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.[10]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[10]

2.2 Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.[8]

Storage: Keep container tightly closed in a dry and well-ventilated place. Store locked up.[8]

Experimental Protocols for Safety Assessment
The following are representative experimental protocols for assessing the acute toxicity of a

substance like Prasugrel-13C6, based on OECD guidelines.

3.1 Acute Oral Toxicity - Limit Test (Adapted from OECD Guideline 423)

This test is designed to determine if a substance is of low toxicity.

Test Animals: Healthy, young adult rats of a single sex (typically females), weighing between

200-300g.

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days prior to

the test.

Dosing: A single dose of 2000 mg/kg body weight is administered by oral gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for 14 days.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

3.2 Acute Dermal Toxicity (Adapted from OECD Guideline 402)

This test assesses the potential hazard from dermal exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC461482500&productDescription=PRASUGREL%2C+98%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://sds.edqm.eu/pdf/SDS/EDQM_201601109_1.0_SDS_EN.pdf?ref=1713519701
https://sds.edqm.eu/pdf/SDS/EDQM_201601109_1.0_SDS_EN.pdf?ref=1713519701
https://www.benchchem.com/product/b15557558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Animals: Healthy, young adult rats with healthy, intact skin.

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk.

Application: The test substance is applied to a small area of the skin (at least 10% of the

body surface area) and held in place with a porous gauze dressing for 24 hours.

Observation: Animals are observed for signs of skin irritation, systemic toxicity, and mortality

for 14 days.

Necropsy: A gross necropsy is performed on all animals at the conclusion of the study.

Biological Pathway and Mechanism of Action
Prasugrel is a prodrug that is metabolized to an active metabolite which is an irreversible

antagonist of the P2Y12 ADP receptor on platelets.[2][4] This action inhibits platelet activation

and aggregation.[2]

Workflow of Prasugrel Metabolism and Action

Prasugrel-13C6
(Oral Administration)

Hepatic Metabolism
(CYP450 enzymes)

Active Metabolite
(R-138727)

Irreversible Binding
to P2Y12 Receptor

Inhibition of
Platelet Aggregation

Click to download full resolution via product page

Figure 1: Prasugrel Metabolism and Action Workflow.

P2Y12 Signaling Pathway

The P2Y12 receptor is a G-protein coupled receptor. When activated by ADP, it inhibits

adenylyl cyclase, leading to a decrease in intracellular cAMP levels and subsequent platelet

aggregation. Prasugrel's active metabolite blocks this pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Prasugrel
https://www.pmda.go.jp/files/000213561.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Prasugrel
https://www.benchchem.com/product/b15557558?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Platelet Membrane

P2Y12 Receptor

Gi-protein

Adenylyl Cyclase

↓ cAMP

ADP Prasugrel
Active Metabolite

Inhibits

Inhibits

Platelet Activation
&

Aggregation

Inhibits

Click to download full resolution via product page

Figure 2: P2Y12 Signaling Pathway Inhibition.

Emergency Procedures
5.1 First Aid Measures

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[7]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[7]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[7]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[7]

5.2 Accidental Release Measures

Personal Precautions: Wear respiratory protection. Avoid dust formation. Avoid breathing

vapours, mist or gas. Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid

breathing dust.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains. Discharge into the environment must be avoided.[7]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[7]

This guide is intended for use by qualified individuals trained in handling hazardous chemicals.

Always refer to the most current Safety Data Sheet (SDS) for complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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